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Compound of Interest

Compound Name: 4-Benzoylphenyl acrylate

Cat. No.: B1587257

An In-depth Technical Guide to 4-Benzoylphenyl Acrylate

Introduction

4-Benzoylphenyl acrylate (4-BPA), CAS No. 22535-49-5, is a bifunctional molecule of
significant interest in polymer chemistry, materials science, and biomedical engineering.[1] Its
unique chemical architecture combines a photo-active benzophenone group with a
polymerizable acrylate moiety.[1] This dual functionality allows it to act as both a Type Il
photoinitiator and a monomer that can be covalently incorporated into a polymer network.[1][2]

Upon exposure to ultraviolet (UV) radiation, the benzophenone chromophore generates free
radicals, which can initiate the polymerization of various unsaturated monomers.[1] Because
the photoinitiator is integrated into the growing polymer chain, it is prevented from migrating or
leaching out of the final material.[1] This non-migratory characteristic is a critical advantage
over traditional, small-molecule photoinitiators, leading to more stable, durable, and
biocompatible materials.[1]

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and key applications of 4-Benzoylphenyl acrylate, with a focus on its relevance to
researchers, scientists, and professionals in drug development and materials science.

Chemical Structure and Properties
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The structure of 4-BPA consists of a central phenyl ring substituted with a benzoyl group at one
end and an acrylate ester at the other.

Chemical Identifiers

A summary of the key chemical identifiers for 4-Benzoylphenyl acrylate is presented in Table
1.

Identifier Value

CAS Number 22535-49-5[3][4][5]

Molecular Formula C16H1203[1][5][6]

Molecular Weight 252.26 g/mol [1][5][6]

IUPAC Name (4-benzoylphenyl) prop-2-enoate[7]
Synonyms 4-(Acryloyloxy)benzophenone, p-

Acryloxybenzophenone[38][9][10]

InChl Key LTYBIJDPMCPTGEE-UHFFFAQYSA-N[4]

C=CC(=0)0C1=CC=C(C=C1)C(=0)C2=CC=C
c=C2[5][7]

SMILES

Physicochemical Properties

The key physical and chemical properties of 4-BPA are summarized in Table 2.
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Property

Value

Physical Form

Solid, White to Light yellow powder/crystal[4][11]

Melting Point 47.0t0 51.0 °C
Boiling Point 407 °C at 760 mmHg[7]
Density ~1.2 g/lcm3[11]

Refractive Index

~1.576[1][11]

Purity Typically >95-98% (by HPLC or GC)[4][5][8][11]
Soluble in common organic solvents like
Solubility dichloromethane (DCM) and methyl ethyl
ketone.[1][6]
Store refrigerated (0-10°C), sealed in a dry
Storage

environment under inert gas.[1][4][8]

Spectroscopic Data

The structure of 4-Benzoylphenyl acrylate is routinely confirmed using various spectroscopic

techniques. The characteristic data are compiled in Table 3.

Technique Characteristic Signals and Interpretation
6 7.2-8.1 ppm (m, Aromatic Protons), 6 5.8-6.5
1H NMR .
ppm (m, Acrylate Vinyl Protons)[1]
~1730 cm~1 (strong, C=0 stretch of ester),
~1660 cm~! (strong, C=0 stretch of benzoyl
FT-IR (cm™1)
ketone), ~1637 cm~1 (C=C stretch of acrylate)[1]
[12][13]
_ Amax = 286 nm (characteristic of the
UV-Vis

benzophenone chromophore)[1]

Synthesis and Mechanism
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Synthesis

The most common laboratory-scale synthesis of 4-Benzoylphenyl acrylate is the esterification
of 4-hydroxybenzophenone with acryloyl chloride.[1] The reaction is typically performed in an
organic solvent in the presence of a base, such as triethylamine, to neutralize the hydrochloric
acid byproduct.[1]
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Reaction Workup & Purification
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Caption: General workflow for the synthesis of 4-Benzoylphenyl acrylate.
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Photoinitiation Mechanism

The utility of 4-BPA as a photoinitiator stems from the benzophenone moiety. Upon absorption
of UV light (typically in the 250-300 nm range), the benzophenone group undergoes excitation
from its ground state (So) to an excited singlet state (S1), followed by efficient intersystem
crossing to a more stable triplet state (T1). This triplet state can then abstract a hydrogen atom
from a suitable donor (like a tertiary amine or the polymer backbone itself) to generate a pair of
free radicals, which subsequently initiate polymerization.
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Caption: Simplified mechanism of UV-induced polymerization using 4-BPA.

Applications in Research and Development

The unique properties of 4-BPA make it a valuable tool in several advanced applications.

Hydrogels for Tissue Engineering and Drug Delivery: 4-BPA is widely used to fabricate stable
and tunable hydrogel scaffolds.[1][2] The light-controlled crosslinking allows for precise
manipulation of the hydrogel's mechanical properties (e.g., stiffness) and architecture to
guide cell behavior or create stimuli-responsive networks for on-demand drug release.[1][2]
[14]

UV-Curable Coatings and Adhesives: As a polymerizable photoinitiator, 4-BPA is a core
component in solvent-free, radiation-curable systems for coatings, inks, and adhesives.[1][3]
[7] The covalent integration into the polymer matrix ensures high stability and prevents the
leaching of the initiator.[1][14]

Functional and Smart Materials: Researchers have incorporated 4-BPA into terpolymers to
create surfaces with exceptional antifogging and oil-repellent properties.[1] Its photo-
responsiveness is harnessed to develop advanced sensors, actuators, and other smart
materials that react to light stimuli.[14]

Experimental Protocols
Protocol: Synthesis of 4-Benzoylphenyl Acrylate

This protocol is a generalized procedure based on the common esterification reaction.[1][6]

Reactant Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen),
dissolve 4-hydroxybenzophenone (1.0 eq) and triethylamine (1.1 eq) in a suitable anhydrous
solvent, such as dichloromethane (DCM).

Reaction Initiation: Cool the solution in an ice bath (0°C). Add acryloyl chloride (1.05 eq)
dropwise to the stirred solution over 30 minutes.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).
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o Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the
organic layer sequentially with a dilute HCI solution, saturated sodium bicarbonate solution,
and brine.

« |solation: Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and
remove the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the resulting crude product by flash column chromatography on silica gel
or by recrystallization (e.g., from a hexane/ethyl acetate mixture) to yield pure 4-
Benzoylphenyl acrylate.

Protocol: Characterization and Quality Control

To ensure the identity and purity of the synthesized product, a series of analytical tests should
be performed.

* Nuclear Magnetic Resonance (NMR): Dissolve a small sample in a deuterated solvent (e.g.,
CDCls) and acquire *H and 3C NMR spectra. Confirm the presence of characteristic peaks
for aromatic and vinyl protons and the absence of starting material signals.[1]

o Fourier-Transform Infrared (FT-IR) Spectroscopy: Acquire an IR spectrum of the solid
product. Verify the presence of the strong carbonyl stretching bands for the ester (~1730
cm~1) and ketone (~1660 cm~1) groups and the disappearance of the broad -OH stretch from
the 4-hydroxybenzophenone starting material.[1]

o High-Performance Liquid Chromatography (HPLC): Determine the purity of the final product
by HPLC, using a suitable mobile phase (e.g., acetonitrile/water gradient) and a UV detector.

[1]

o Melting Point Analysis: Measure the melting point of the purified solid and compare it to the
literature value (47-51°C) as a final check of purity.[1]
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Caption: Standard workflow for the analytical characterization of 4-BPA.

Safety and Handling

4-Benzoylphenyl acrylate is intended for research use only.[1][11] Users should handle the
compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. It is known to be air and heat sensitive and
should be stored under refrigerated conditions.[1] For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Benzoylphenyl Acrylate|CAS 22535-49-5|Supplier [benchchem.com]
e 2. nbinno.com [nbinno.com]

o 3. 4-Benzoylphenyl acrylate | 22535-49-5 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1587257?utm_src=pdf-body-img
https://www.benchchem.com/product/b1587257?utm_src=pdf-body
https://www.benchchem.com/product/b1587257
https://aksci.com/item_detail.php?cat=1357AB
https://www.benchchem.com/product/b1587257
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f6f82?context=bbe
https://www.tcichemicals.com/MX/en/p/A3715
https://www.benchchem.com/product/b1587257?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1587257
https://www.nbinno.com/article/plastic-additives/hydrogel-innovation-role-4-benzoylphenyl-acrylate-yp
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91451071.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. 4-Benzoylphenyl acrylate | 22535-49-5 [sigmaaldrich.com]

. chemscene.com [chemscene.com]

. 4-Benzoylphenyl acrylate synthesis - chemicalbook [chemicalbook.com]
. bocsci.com [bocsci.com]

. 4-Benzoylphenyl Acrylate | 22535-49-5 | TClI AMERICA [tcichemicals.com]

°
© (0] ~ [o2] ol H

. CAS Common Chemistry [commonchemistry.cas.org]

¢ 10. pschemicals.com [pschemicals.com]

e 11. 22535-49-5 4-Benzoylphenyl acrylate AKSci 1357AB [aksci.com]
e 12. azom.com [azom.com]

e 13. documents.thermofisher.com [documents.thermofisher.com]

e 14. nbinno.com [nbinno.com]

 To cite this document: BenchChem. [4-Benzoylphenyl acrylate chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587257#4-benzoylphenyl-acrylate-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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